3-Bromo-1-phenylpropyne
Cat. No. B1278757
M. Wt: 195.06 g/mol
InChI Key: RKNCIBMWPVZEAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:21][CH2:22][O:23][CH2:24][CH3:25].[P:1]([Br:2])([Br:3])[Br:4].[c:5]1([C:11]#[C:12][CH2:13][OH:14])[cH:6][cH:7][cH:8][cH:9][cH:10]1.[cH:15]1[cH:16][cH:17][n:18][cH:19][cH:20]1>>[Br:2][CH2:13][C:12]#[C:11][c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCOCC
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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BrP(Br)Br
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
OCC#Cc1ccccc1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
c1ccncc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrCC#Cc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
